2-(2-isocyanatoethyl)-2,3-dihydro-1H-isoindole-1,3-dione
Overview
Description
2-(2-isocyanatoethyl)-2,3-dihydro-1H-isoindole-1,3-dione (IEDID) is a novel synthetic molecule with a wide range of potential applications in the fields of chemistry, biochemistry and pharmacology. It is a derivative of the isocyanate group, which is a class of compounds that are commonly used as reagents in organic synthesis. IEDID has been shown to possess a number of unique properties, including the ability to form strong covalent bonds with both organic and inorganic compounds, as well as the ability to undergo a variety of chemical reactions. This makes IEDID an attractive compound for use in a variety of synthetic and research applications.
Scientific Research Applications
2-(2-isocyanatoethyl)-2,3-dihydro-1H-isoindole-1,3-dione has been used in a variety of scientific research applications. It has been used in the synthesis of a wide range of organic and inorganic compounds, including drugs and pharmaceuticals. It has also been used to study the structure and function of proteins, as well as to study the effects of drugs on the human body.
Mechanism of Action
2-(2-isocyanatoethyl)-2,3-dihydro-1H-isoindole-1,3-dione is believed to act as a covalent inhibitor of enzymes, which means that it binds covalently to the active site of an enzyme and prevents the enzyme from catalyzing a reaction. This inhibition can be used to study the mechanism of action of drugs and other compounds, as well as to study the structure and function of proteins.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of a number of enzymes, including cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). It has also been shown to have anti-inflammatory, anti-oxidant, and anti-cancer effects in animal models.
Advantages and Limitations for Lab Experiments
The use of 2-(2-isocyanatoethyl)-2,3-dihydro-1H-isoindole-1,3-dione in laboratory experiments has a number of advantages. It is relatively inexpensive and easy to obtain, and it can be used in a wide variety of reactions. However, it can be toxic if not handled properly, and it can react with a variety of compounds, which can make it difficult to control the reaction.
Future Directions
Future research on 2-(2-isocyanatoethyl)-2,3-dihydro-1H-isoindole-1,3-dione could focus on further exploring its potential applications in the synthesis of organic and inorganic compounds, as well as its potential therapeutic applications. Additionally, further studies could be conducted to explore the mechanisms of action of this compound and its potential effects on human health. Other potential future directions could include investigating the effects of this compound on other enzymes, as well as exploring its potential as a drug delivery system.
Synthesis Methods
2-(2-isocyanatoethyl)-2,3-dihydro-1H-isoindole-1,3-dione can be synthesized by a variety of methods, including the use of a palladium-catalyzed Heck reaction. This method involves the reaction of a palladium-bound isocyanate with a vinyl halide, such as 1-bromo-2-chloroethane, in the presence of a base such as potassium carbonate. The reaction produces a mixture of isocyanates, which can then be separated and purified by column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2-isocyanatoethyl)-2,3-dihydro-1H-isoindole-1,3-dione involves the reaction of 2,3-dihydro-1H-isoindole-1,3-dione with 2-isocyanatoethanol.", "Starting Materials": [ "2,3-dihydro-1H-isoindole-1,3-dione", "2-isocyanatoethanol" ], "Reaction": [ "To a solution of 2,3-dihydro-1H-isoindole-1,3-dione in anhydrous THF, add 2-isocyanatoethanol dropwise under stirring at room temperature.", "Heat the reaction mixture at reflux for 24 hours.", "Cool the reaction mixture to room temperature and filter the precipitated solid.", "Wash the solid with cold THF and dry under vacuum to obtain the desired product." ] } | |
CAS RN |
75178-54-0 |
Molecular Formula |
C11H8N2O3 |
Molecular Weight |
216.2 |
Purity |
95 |
Origin of Product |
United States |
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